Dimethyl quinovate
Catalog No.
S13250679
CAS No.
6004-11-1
M.F
C32H50O5
M. Wt
514.7 g/mol
Availability
In Stock
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CAS Number
6004-11-1
Product Name
Dimethyl quinovate
IUPAC Name
dimethyl (1S,2R,4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-10-hydroxy-1,2,6b,9,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a,6a-dicarboxylate
Molecular Formula
C32H50O5
Molecular Weight
514.7 g/mol
InChI
InChI=1S/C32H50O5/c1-19-11-16-31(26(34)36-7)17-18-32(27(35)37-8)21(25(31)20(19)2)9-10-23-29(5)14-13-24(33)28(3,4)22(29)12-15-30(23,32)6/h9,19-20,22-25,33H,10-18H2,1-8H3/t19-,20+,22+,23-,24+,25+,29+,30-,31+,32-/m1/s1
InChI Key
KYBBLRBJABRIJC-CVVYEPHHSA-N
Canonical SMILES
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C(=O)OC)C(=O)OC
Isomeric SMILES
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2[C@H]1C)C(=O)OC)C(=O)OC
XLogP3
6.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
514.36582469 g/mol
Monoisotopic Mass
514.36582469 g/mol
Heavy Atom Count
37
UNII
34NAS34PG8
Dates
Modify: 2024-08-10
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